Cas no 35676-38-1 (4a,8a-Butano[1,4]dioxino[2,3-b]-1,4-dioxin, tetrahydro-)

• Product Name: 4a,8a-Butano[1,4]dioxino[2,3-b]-1,4-dioxin, tetrahydro-
• CAS No: 35676-38-1
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 2665753
• Update Time: 2023-08-06

4a,8a-Butano[1,4]dioxino[2,3-b]-1,4-dioxin, tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2,5,7,10-tetraoxa[4.4.4]propellane
• 4a,8a-Butano[1,4]dioxino[2,3-b]-1,4-dioxin, tetrahydro-
• UVXJISBRBCBVQZ-UHFFFAOYSA-N
• 2,3,6,7-Tetrahydro-4a,8a-butano-[1,4]dioxino[2,3-b]-1,4-dioxin

• Inchi： 1S/C10H16O4/c1-2-4-10-9(3-1,11-5-7-13-10)12-6-8-14-10/h1-8H2
• InChI Key： UVXJISBRBCBVQZ-UHFFFAOYSA-N
• SMILES： O1CCOC23CCCCC12OCCO3

Computed Properties

• Exact Mass: 200.105
• Monoisotopic Mass: 200.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9